Cas no 869012-03-3 (6-Oxa-4-azaspiro[2.4]heptan-5-one)

6-Oxa-4-azaspiro[2.4]heptan-5-one is a spirocyclic compound featuring a fused oxazole and cyclopropane ring system, offering unique structural and reactivity properties. Its strained spiro architecture makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocycles and functionalized frameworks. The compound’s oxazole moiety provides a versatile handle for further derivatization, while the cyclopropane ring introduces steric and electronic effects that can influence reaction pathways. This structure is of interest in medicinal chemistry for its potential as a scaffold in bioactive molecule design. Its stability and synthetic accessibility enhance its utility in research and industrial applications.
6-Oxa-4-azaspiro[2.4]heptan-5-one structure
869012-03-3 structure
Product Name:6-Oxa-4-azaspiro[2.4]heptan-5-one
CAS No:869012-03-3
MF:C5H7NO2
MW:113.114581346512
MDL:MFCD24564987
CID:4717950
PubChem ID:11715169
Update Time:2025-11-02

6-Oxa-4-azaspiro[2.4]heptan-5-one Chemical and Physical Properties

Names and Identifiers

    • 6-oxa-4-azaspiro[2.4]heptan-5-one
    • 6-Oxa-4-azaspiro[2.4]heptan-5-one
    • MDL: MFCD24564987
    • Inchi: 1S/C5H7NO2/c7-4-6-5(1-2-5)3-8-4/h1-3H2,(H,6,7)
    • InChI Key: IWIVYPHBVQZLKM-UHFFFAOYSA-N
    • SMILES: O1C(NC2(C1)CC2)=O

Computed Properties

  • Exact Mass: 113.047678466g/mol
  • Monoisotopic Mass: 113.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3
  • XLogP3: 0.1

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6-Oxa-4-azaspiro[2.4]heptan-5-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Titanium isopropoxide Solvents: Diethyl ether ;  1 h, rt; 1 h, rt
1.2 Reagents: Water ;  rt
Reference
Studies on the titanium-catalyzed cyclopropanation of nitriles
Laroche, Christophe; et al, Organic & Biomolecular Chemistry, 2005, 3(19), 3482-3487

Production Method 2

Reaction Conditions
1.1 Reagents: Titanium isopropoxide Solvents: Diethyl ether ;  0 °C; 0 °C → rt; 2 h, rt
Reference
Titanium-Mediated Addition of Grignard Reagents to Acyl Cyanohydrins: Aminocyclopropane versus 1,4-Diketone Formation
Setzer, Paul; et al, European Journal of Organic Chemistry, 2014, 2014(1), 171-180

Production Method 3

Reaction Conditions
1.1 Catalysts: Titanium isopropoxide Solvents: Tetrahydrofuran
Reference
Titanium-catalyzed cyclopropanation of Boc-protected cyanohydrins: A short access to aminocyclopropanecarboxylic acid derivatives
Pearson-Long, Morwenna S. M.; et al, Synthesis, 2010, (20), 3410-3414

Production Method 4

Reaction Conditions
1.1 Solvents: Methanol ,  Water ;  0 °C; < 10 °C; 30 min, < 10 °C
1.2 2 h, rt
2.1 Catalysts: Titanium isopropoxide Solvents: Tetrahydrofuran
Reference
Titanium-catalyzed cyclopropanation of Boc-protected cyanohydrins: A short access to aminocyclopropanecarboxylic acid derivatives
Pearson-Long, Morwenna S. M.; et al, Synthesis, 2010, (20), 3410-3414

Production Method 5

Reaction Conditions
1.1 Solvents: Methanol ,  Water ;  0 °C
1.2 2 h, rt
1.3 Solvents: Diethyl ether ,  Water ;  rt
2.1 Reagents: Titanium isopropoxide Solvents: Diethyl ether ;  1 h, rt; 1 h, rt
2.2 Reagents: Water ;  rt
Reference
Studies on the titanium-catalyzed cyclopropanation of nitriles
Laroche, Christophe; et al, Organic & Biomolecular Chemistry, 2005, 3(19), 3482-3487

6-Oxa-4-azaspiro[2.4]heptan-5-one Raw materials

6-Oxa-4-azaspiro[2.4]heptan-5-one Preparation Products

Additional information on 6-Oxa-4-azaspiro[2.4]heptan-5-one

Exploring the Versatile Applications and Properties of 6-Oxa-4-azaspiro[2.4]heptan-5-one (CAS No. 869012-03-3)

The chemical compound 6-Oxa-4-azaspiro[2.4]heptan-5-one (CAS No. 869012-03-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This spirocyclic compound, characterized by its oxygen-nitrogen heterocyclic framework, offers a fascinating case study for researchers exploring novel bioactive molecules and molecular scaffolds.

From a structural perspective, 6-Oxa-4-azaspiro[2.4]heptan-5-one presents an intriguing combination of a spirocyclic system with both oxa (oxygen-containing) and aza (nitrogen-containing) functionalities. This particular arrangement has become increasingly relevant in modern drug discovery, as evidenced by growing interest in spirocyclic compounds in medicinal chemistry and heterocyclic building blocks for pharmaceutical development.

The synthesis of 6-Oxa-4-azaspiro[2.4]heptan-5-one typically involves ring-closing strategies that construct the spiro center while introducing the necessary heteroatoms. Recent advances in green chemistry approaches have prompted researchers to explore more sustainable routes to such compounds, aligning with current industry trends toward environmentally friendly synthesis and atom-economical processes.

In pharmaceutical applications, the spirocyclic structure of 6-Oxa-4-azaspiro[2.4]heptan-5-one offers several advantages. Its rigid three-dimensional geometry can enhance binding selectivity to biological targets, while the presence of both oxygen and nitrogen atoms provides multiple sites for molecular interactions and derivatization opportunities. These characteristics make it particularly valuable in the design of new therapeutic agents and drug-like molecules.

Beyond pharmaceuticals, 6-Oxa-4-azaspiro[2.4]heptan-5-one has shown promise in material science applications. Its unique structural features can contribute to the development of advanced functional materials with specific electronic or optical properties. Researchers are particularly interested in how such spiroheterocyclic compounds might be incorporated into organic electronic devices or smart materials.

The growing importance of 6-Oxa-4-azaspiro[2.4]heptan-5-one in chemical research is reflected in the increasing number of publications and patents mentioning this compound. Recent studies have focused on its potential as a versatile synthetic intermediate and its role in diversity-oriented synthesis. These investigations often highlight the compound's utility in constructing more complex molecular architectures through efficient synthetic transformations.

From a commercial perspective, the demand for specialized heterocyclic compounds like 6-Oxa-4-azaspiro[2.4]heptan-5-one continues to rise, driven by the pharmaceutical industry's need for novel drug scaffolds and the materials sector's search for innovative building blocks. Suppliers and manufacturers are responding to this demand by developing scalable synthetic routes and ensuring consistent quality of this valuable chemical intermediate.

Quality control and characterization of 6-Oxa-4-azaspiro[2.4]heptan-5-one typically involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography when possible. These methods confirm the compound's purity and structural integrity, which are crucial for its successful application in research and development projects.

Looking to the future, researchers anticipate that 6-Oxa-4-azaspiro[2.4]heptan-5-one and related spiroheterocyclic compounds will play increasingly important roles in addressing current challenges in drug discovery and materials science. Its unique combination of structural features positions it as a valuable tool for scientists working on next-generation therapeutics and functional materials.

For those working with 6-Oxa-4-azaspiro[2.4]heptan-5-one, proper handling and storage are essential to maintain its stability. While not classified as hazardous under normal conditions, standard laboratory safety protocols should always be followed when handling any chemical substance. Researchers are encouraged to consult the latest safety data and literature when planning experiments involving this compound.

The scientific community continues to explore new applications and derivatives of 6-Oxa-4-azaspiro[2.4]heptan-5-one, with particular interest in how modifications to its core structure might yield compounds with enhanced properties. This ongoing research underscores the compound's potential as a versatile building block in modern chemistry and its importance in the development of innovative solutions across multiple scientific disciplines.

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